Cas no 13732-62-2 (Morpholinium p-tosylate)

• Product Name: Morpholinium p-tosylate
• CAS No: 13732-62-2
• MF: C₁₁H₁₇NO₄S
• MW: 259.321982145309
• CID: 165452
• PubChem ID: 83691
• Update Time: 2025-06-12

Morpholinium p-tosylate Chemical and Physical Properties

Names and Identifiers

• Morpholinium p-tosylate
• 4-methylbenzenesulfonic acid,morpholine
• Curing Agent C
• Curing Agent C Fluka
• Morpholin,Toluol-4-sulfonat
• morpholin-4-ium 4-methylbenzenesulfonate
• Morpholine p-toluenesulfonate
• morpholine,toluene-4-sulfonate
• morpholinium toluene-4-sulfonate
• Morpholinium toluene-4-sulphonate
• Morpholine,4-methylbenzenesulfonate
• Einecs 237-301-3
• MORPHOLINE TOSYLATE
• Morpholinium tosylate
• Morpholiniumtoluol-4-sulfonat
• Morpholine, 4-methylbenzenesulfonate
• Curing Agent C, >=95.0% (NT)
• Morpholine, 4-methylbenzenesulfonate (1:1)
• morpholine 4-methylbenzenesulfonate
• 13732-62-2
• SCHEMBL890524
• 4-methylbenzenesulfonic acid;morpholine
• EC 237-301-3
• curingagentcfluka
• Morpholiniump-tosylate
• Morpholinep-toluenesulfonate
• DTXCID7034418
• LYWVNPSVLAFTFX-UHFFFAOYSA-N

• Inchi： 1S/C7H8O3S.C4H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-3-6-4-2-5-1/h2-5H,1H3,(H,8,9,10);5H,1-4H2
• InChI Key： LYWVNPSVLAFTFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCNCC1

Computed Properties

• Exact Mass: 259.08800
• Monoisotopic Mass: 259.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Melting Point: 123-126 °C
• PSA: 84.01000
• LogP: 2.25750

Morpholinium p-tosylate Security Information

• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Morpholinium p-tosylate

Introduction to Morpholinium p-tosylate (CAS No. 13732-62-2)

Morpholinium p-tosylate, with the chemical formula C₁₁H₁₇N₁O₂S and a CAS number of 13732-62-2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This organometallic derivative is widely recognized for its utility as an intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The compound is particularly noteworthy due to its role as a precursor in the preparation of morpholine-based scaffolds, which are integral to numerous pharmacophores. Morpholine derivatives are celebrated for their ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs), making them invaluable in drug formulation. The p-tosylate group, specifically, contributes to the stability and reactivity of the molecule, facilitating further functionalization in synthetic pathways.

In recent years, research has highlighted the importance of Morpholinium p-tosylate in the development of novel therapeutic agents. For instance, studies have demonstrated its application in the synthesis of morpholine-containing kinase inhibitors, which are being explored for their potential in treating cancers and inflammatory diseases. The compound's ability to act as a leaving group in nucleophilic substitution reactions has made it a cornerstone in medicinal chemistry laboratories worldwide.

Moreover, advancements in computational chemistry have allowed researchers to predict the binding affinities and metabolic stability of Morpholinium p-tosylate derivatives with high accuracy. This has led to the identification of new lead compounds with improved pharmacokinetic profiles. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process, enabling rapid screening of thousands of potential candidates.

The versatility of Morpholinium p-tosylate is also evident in its use as a ligand in transition metal catalysis. Transition metal complexes incorporating morpholine ligands have shown remarkable efficiency in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. These reactions are essential for producing biaryl compounds that are prevalent in many pharmaceuticals.

Recent clinical trials have begun to explore the efficacy of drugs derived from Morpholinium p-tosylate derivatives in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary results suggest that certain morpholine-based compounds exhibit neuroprotective properties by modulating neurotransmitter pathways. This opens up new avenues for therapeutic intervention and underscores the importance of continued research into this class of molecules.

The synthesis of Morpholinium p-tosylate itself is a testament to the ingenuity of modern organic chemistry. Traditional methods involve the reaction of morpholine with para-toluenesulfonyl chloride (TsCl) under controlled conditions. However, recent innovations have introduced more efficient and sustainable synthetic routes, including solvent-free reactions and catalytic methods that minimize waste generation.

In conclusion, Morpholinium p-tosylate (CAS No. 13732-62-2) remains a cornerstone compound in pharmaceutical research due to its broad applicability and versatility. Its role as an intermediate in drug synthesis, coupled with its emerging applications in computational drug design and transition metal catalysis, highlights its significance in advancing therapeutic interventions for a multitude of diseases. As research continues to evolve, it is anticipated that new applications for this compound will continue to emerge, further solidifying its place as an indispensable tool in medicinal chemistry.